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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B12370718

An In-depth Technical Guide to Sudan Orange G-
d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sudan Orange G-d5 is the deuterated form of Sudan Orange G, a synthetic azo dye. This
stable isotope-labeled compound serves as an ideal internal standard for the quantitative
analysis of Sudan Orange G in various matrices, particularly in food and environmental
samples. Its use in conjunction with mass spectrometry-based techniques, such as Liquid
Chromatography-Mass Spectrometry (LC-MS), allows for accurate and precise quantification
by correcting for matrix effects and variations during sample preparation and analysis. This
guide provides a comprehensive overview of the chemical structure, properties, and analytical
applications of Sudan Orange G-d5, including a detailed, representative experimental protocol
for its use.

Chemical Structure and Properties

The chemical structure of Sudan Orange G-d5 is identical to that of Sudan Orange G, with the
exception of five hydrogen atoms on the phenyl ring being replaced by deuterium atoms. This
isotopic substitution results in a higher molecular weight, which allows for its differentiation from
the non-deuterated analyte in mass spectrometry.
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Chemical Structure:

Theimage you are
I'e "1 e '='ﬁ ny does n |'|’[ exi st

| FRgur .o

Caption: Chemical structure of Sudan Orange G-d5.

Table 1: Chemical and Physical Properties of Sudan Orange G-d5 and Sudan Orange G
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Sudan Orange G-

Property d5 Sudan Orange G Reference(s)
4-[(B)-
. 4B
(perdeuteriophenyl)dia )
IUPAC Name phenyldiazenyllbenze [1]
zenyllbenzene-1,3- .
) ne-1,3-diol
diol
2,4-
Dihydroxyazobenzene
Synonyms D5-Sudan Orange G [2]
, Solvent Orange 1,
C.l. 11920
Not explicitly found,
CAS Number but commercially 2051-85-6 [3114]
available
Molecular Formula C12H5D5N202 C12H10N202 [5]
Molecular Weight 219.25 g/mol 214.22 g/mol
Appearance Red-Orange powder Red-Orange powder
Melting Point Not available 141-148 °C
Not explicitly Soluble in chloroform
- available, likely (2 mg/mL), ethanol,
Solubility

soluble in organic

solvents

and ether. Slightly

soluble in water.

Storage Conditions

20 °C

Room Temperature

Synthesis and Isotopic Purity

While detailed synthesis protocols for Sudan Orange G-d5 are proprietary to commercial

suppliers, the general synthesis of Sudan Orange G involves the diazotization of aniline,

followed by an azo coupling reaction with resorcinol. For the synthesis of the deuterated

analog, aniline-d5 would be used as the starting material.

The isotopic purity of stable isotope-labeled standards is a critical parameter for accurate

quantification. While specific batch-to-batch data for Sudan Orange G-d5 must be obtained
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from the supplier's certificate of analysis, reputable manufacturers typically guarantee high
isotopic enrichment (e.g., >98%).

Analytical Applications

The primary application of Sudan Orange G-d5 is as an internal standard in analytical
methods for the detection and quantification of Sudan Orange G. Sudan dyes are classified as
Group 3 carcinogens by the International Agency for Research on Cancer (IARC) and are
banned as food additives. Therefore, sensitive and reliable analytical methods are crucial for
food safety monitoring.

The use of a stable isotope-labeled internal standard like Sudan Orange G-d5 is considered
the gold standard in quantitative mass spectrometry. It effectively compensates for:

» Variations in sample extraction and recovery.
o Matrix effects that can cause ion suppression or enhancement.

e Fluctuations in instrument response.

Experimental Protocols

The following is a representative experimental protocol for the quantitative analysis of Sudan
Orange G in a food matrix (e.g., chili powder) using Sudan Orange G-d5 as an internal
standard with LC-MS/MS. This protocol is based on established methods for the analysis of
Sudan dyes.

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Extraction

The QUEChERS method is a widely used sample preparation technique for the analysis of
contaminants in food matrices.
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Sample Preparation

Weigh 1 g of homogenized chili powder

Spike with Sudan Orange G-d5 internal standard solution

Add 10 mL of acetonitrile

Vortex for 1 min

Add QUEChERS salts (e.g., MgS04, NaCl)

Centrifuge at 4000 rpm for 5 min

/Acetonitrile layer

Dispersive §7PE Cleanup

Take 1 mL of the supernatant

Add to d-SPE tube (e.g., PSA, C18, MgS0O4)

Vortex for 30 s

Centrifuge at 10000 rpm for 5 min

Cleaned extract

y ?fsis

Filter the supernatant through a 0.22 um filter

Inject into LC-MS/MS system

Click to download full resolution via product page

Caption: Workflow for sample preparation and analysis.
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LC-MS/MS Analysis

Table 2: LC-MS/MS Parameters

Parameter Value

High-Performance Liquid Chromatography
LC System (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

C18 reversed-phase column (e.g., 2.1 x 100
Column

mm, 1.8 um)

Mobile Phase A

Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B

Methanol with 0.1% formic acid and 5 mM

ammonium formate

Start with 95% A, ramp to 5% A over 10 min,

Gradient ) o -
hold for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5puL

MS System

Triple quadrupole mass spectrometer

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type

Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Sudan Orange G and Sudan Orange G-d5

Collision Energy

Compound Precursor lon (m/z) Product lon (m/z) (eV)
e
Sudan Orange G 215.1 93.1 (Quantifier) 25
215.1 77.1 (Qualifier) 35
Sudan Orange G-d5 220.1 98.1 25
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Note: The exact MRM transitions and collision energies should be optimized for the specific
instrument used.

Data Analysis and Quantification

The concentration of Sudan Orange G in the sample is determined by calculating the ratio of
the peak area of the analyte to the peak area of the internal standard (Sudan Orange G-d5). A
calibration curve is constructed by analyzing a series of standards containing known
concentrations of Sudan Orange G and a fixed concentration of Sudan Orange G-d5.

Quantitative Analysis

Peak Area of Sudan Orange G-d5
Peak Area Ratio (Analyte/IS) Calibration Curve Concentration of Sudan Orange G
Peak Area of Sudan Orange G

Click to download full resolution via product page

Caption: Logical flow for quantitative data analysis.

Signaling Pathways

The user's request for information on signaling pathways is not applicable to Sudan Orange G-
d5. As a synthetic dye used for industrial and analytical purposes, it is not a pharmacologically
active substance and is not known to interact with biological signaling pathways in the manner
of a drug or therapeutic agent. Its toxicological properties, including potential carcinogenicity,
are the primary focus of biological research.

Conclusion

Sudan Orange G-d5 is an essential analytical tool for the accurate and reliable quantification
of the illegal food additive Sudan Orange G. Its use as an internal standard in LC-MS/MS
methods provides a robust approach to food safety testing, ensuring compliance with
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regulatory standards. This guide has provided a comprehensive overview of its properties and
a detailed framework for its application in a laboratory setting. Researchers and analytical
scientists can utilize this information to develop and validate methods for the detection of this
and other banned food colorants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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